Cas no 175354-76-4 (Pyrido[2,3-d]pyrimidine-2,4,6-triamine,N6-[(2,5-dimethoxyphenyl)methyl]-N6-methyl-)

• Product Name: Pyrido[2,3-d]pyrimidine-2,4,6-triamine,N6-[(2,5-dimethoxyphenyl)methyl]-N6-methyl-
• CAS No: 175354-76-4
• MF: C₁₇H₂₀N₆O₂
• MW: 340.379702568054
• CID: 158646
• PubChem ID: 444617
• Update Time: 2025-04-19

Pyrido[2,3-d]pyrimidine-2,4,6-triamine,N6-[(2,5-dimethoxyphenyl)methyl]-N6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidine-2,4,6-triamine,N6-[(2,5-dimethoxyphenyl)methyl]-N6-methyl-
• 6-N-[(2,5-dimethoxyphenyl)methyl]-6-N-methylpyrido[2,3-d]pyrimidine-2,4,6-triamine
• N~6~-(2,5-dimethoxybenzyl)-N~6~-methylpyrido[2,3-d]pyrimidine-2,4,6-triamine
• Pyrido(2,3-d)pyrimidine-2,4,6-triamine, N6-((2,5-dimethoxyphenyl)methyl)-N6-methyl-
• N4-[(2,5-dimethoxyphenyl)methyl]-N4-methyl-2,8,10-triazabicyclo[4.4.0]deca-2,4,6,8,10-pentaene-4,7,9-triamine
• Q27093556
• N6-[(2,5-dimethoxyphenyl)methyl]-N6-methyl-pyrido[2,3-d]pyrimidine-2,4,6-triamine
• N4-[(2,5-dimethoxyphenyl)methyl]-N4-methyl-2,8,10-triazabicyclo[4.4.0]deca-2,4,6,8,10-pentaene-4,7,9
• BDBM50051913
• N*6*-(2,5-Dimethoxy-benzyl)-N*6*-methyl-pyrido[2,3-d]pyrimidine-2,4,6-triamine
• SCHEMBL4314171
• 175354-76-4
• NS00068126
• 2,4-diamino-6-[N-(2,5-dimethoxybenzyl)-N-methylamino]pyrido[2,3-d]pyrimidine
• PD007845
• DB02583
• N6-(2,5-DIMETHOXY-BENZYL)-N6-METHYL-PYRIDO[2,3-D]PYRIMIDINE-2,4,6-TRIAMINE
• DTXSID10169975
• N6-(2,5-dimethoxybenzyl)-N6-methylpyrido[2,3-d]pyrimidine-2,4,6-triamine
• CHEMBL32113
• Pyrido[2,3-d]pyrimidine-2,4,6-triamine, N6-[(2,5-dimethoxyphenyl)methyl]-N6-methyl-

• Inchi： 1S/C17H20N6O2/c1-23(9-10-6-12(24-2)4-5-14(10)25-3)11-7-13-15(18)21-17(19)22-16(13)20-8-11/h4-8H,9H2,1-3H3,(H4,18,19,20,21,22)
• InChI Key： HZTFNSCZLJLPEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CN(C)C1C=NC2C(=C(N)N=C(N)N=2)C=1)OC

Computed Properties

• Exact Mass: 340.165
• Monoisotopic Mass: 340.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.41